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Compound of Interest

Compound Name: Methyl propyl trisulfide

Cat. No.: B106692

For Researchers, Scientists, and Drug Development Professionals

Introduction

Unsymmetrical trisulfides are organosulfur compounds characterized by a linear sequence of
three sulfur atoms linking two different organic residues (R-S-S-S-R'). These moieties are found
in various natural products, including those from the Allium and Brassica plant families, and are
recognized for their diverse biological activities. In the realm of drug development, the trisulfide
linkage is explored for its potential in creating prodrugs, targeted therapeutics, and compounds
with unique redox-modulating properties. The synthesis of unsymmetrical trisulfides, such as
methyl propyl trisulfide, presents a unique challenge due to the propensity for the formation
of symmetrical byproducts. This document outlines a representative protocol for the synthesis
of unsymmetrical trisulfides using methyl and propyl thiols as precursors, based on established
chemical principles.

Data Presentation

Characterization data for the target compound, methyl propyl trisulfide, is summarized below.
Please note that yields can vary significantly based on the specific synthetic method employed
and optimization of reaction conditions.

Table 1: Physicochemical and Spectroscopic Data for Methyl Propyl Trisulfide
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Property Value

Molecular Formula C4aH10S3

Molecular Weight 154.32 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 220.4 °C at 760 mmHg
Density 1.107 g/mL at 25 °C
Refractive Index (n2°/D) 1.566

8 2.45 (s, 3H, CH3-S-), 2.85 (t, 2H, -S-CHz-),
1H NMR (CDCls, est.) 1.75 (sext, 2H, -CHz-CHz-), 1.05 (t, 3H, -CHs)
ppm

8 23.5 (CH3-S-), 43.0 (-S-CH2-), 22.5 (-CHa-

13C NMR (CDCls, est.) CHz-), 13.0 (-CHs) ppm
2-), 1.0 (-CHs

Typical Yield Range 30-70%

Experimental Protocols

Two primary methods for the synthesis of unsymmetrical trisulfides from thiol precursors are
presented below. Method 1 involves the sequential

 To cite this document: BenchChem. [Application Note: Synthesis of Unsymmetrical
Trisulfides Using Methyl and Propyl Thiols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106692#synthesis-of-unsymmetrical-trisulfides-using-
methyl-and-propyl-thiols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b106692#synthesis-of-unsymmetrical-trisulfides-using-methyl-and-propyl-thiols
https://www.benchchem.com/product/b106692#synthesis-of-unsymmetrical-trisulfides-using-methyl-and-propyl-thiols
https://www.benchchem.com/product/b106692#synthesis-of-unsymmetrical-trisulfides-using-methyl-and-propyl-thiols
https://www.benchchem.com/product/b106692#synthesis-of-unsymmetrical-trisulfides-using-methyl-and-propyl-thiols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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